3'-Chloro-2'-fluoroacetophenone

• IUPAC Name: 1-(3-chloro-2-fluorophenyl)ethanone
• InChI: InChI=1S/C8H6ClFO/c1-5(11)6-3-2-4-7(9)8(6)10/h2-4H,1H3
• InChI Key: ZHDLNEIXOUIAQO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=CC=C1)Cl)F
• Molecular Formula: C8H6ClFO
• DSSTOX Substance ID: DTXSID80455736
• Molecular Weight: 172.58 g/mol
• CAS No.: 161957-59-1

Description

3-Chloro-2'-fluoroacetophenone (3-CFAP) is an organic compound with the molecular formula C8H5ClFNO2. It is a colorless, crystalline solid that is soluble in organic solvents. 3-CFAP is a versatile reagent used in organic synthesis, particularly for the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used in the synthesis of dyes and pigments.

Scientific Research Applications

• Dipole Moment and Kerr Effect Study : A study by Mirarchi and Ritchie (1984) focused on the solution-state conformations of 2-fluoro-, 2-chloro-, and 2-bromo-acetophenone, providing insights into the effective dihedral angles and percentage abundances of less stable conformers in these compounds (Mirarchi & Ritchie, 1984).

• Ortho-CH Activation in Aromatic Ketones : Esteruelas et al. (2003) explored the ortho-CH activation of aromatic ketones, including 2-fluoroacetophenone, by a trihydride-stannyl-osmium(IV) complex, revealing details about the reaction pathway and activation parameters (Esteruelas et al., 2003).

• Synthesis in Undergraduate Organic Laboratory : Pohl and Schwarz (2008) described an experiment for undergraduate students, demonstrating the conversion of 2-bromoacetophenone to 2-fluoroacetophenone using a solid-phase nucleophilic fluorine source, which introduces students to the utility of solid-phase reagents in organic synthesis (Pohl & Schwarz, 2008).

• Toxic Fluorine Compounds Study : Bronnert and Saunders (1960) investigated the reactions of ω-fluoroacetophenone with sodium methoxide in methanolic solution, providing insights into the formation of specific fluorine compounds (Bronnert & Saunders, 1960).

• Insecticidal Activities of Novel Pyrethroids : Liu et al. (2005) synthesized a series of novel acetophenone oxime O-ethers, including 2-methylthio-4'-fluoroacetophenone oxime, demonstrating notable insecticidal activity against various pests (Liu et al., 2005).

• Side Chain Fluorination Study : Fuglseth et al. (2008) explored the synthesis of para-substituted α-fluoroacetophenones through various routes, contributing to the understanding of electrophilic and nucleophilic fluorination in acetophenones (Fuglseth et al., 2008).

• Asymmetric Hydrogenation of Aromatic Ketones : Li et al. (2000) investigated the homogeneous asymmetric hydrogenation of o-substituted acetophenones, including o-fluoroacetophenone, catalyzed by a specific ruthenium complex, offering insights into reaction conditions and enantioselectivity (Li et al., 2000).

Safety and Hazards

3’-Chloro-2’-fluoroacetophenone may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to use only in well-ventilated areas and avoid breathing dust/fumes. Protective gloves, clothing, and eye/face protection should be worn when handling this compound.